Cas no 1236074-50-2 (1-fluoro-2-methyl-3-(nitromethyl)benzene)

• Product Name: 1-fluoro-2-methyl-3-(nitromethyl)benzene
• CAS No: 1236074-50-2
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• CID: 6361372
• PubChem ID: 165614908
• Update Time: 2025-10-12

1-fluoro-2-methyl-3-(nitromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-2-methyl-3-(nitromethyl)benzene
• EN300-1798441
• 1236074-50-2

• Inchi： 1S/C8H8FNO2/c1-6-7(5-10(11)12)3-2-4-8(6)9/h2-4H,5H2,1H3
• InChI Key： MACCCFMANUERMI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C[N+](=O)[O-])=C1C

Computed Properties

• Exact Mass: 169.05390666g/mol
• Monoisotopic Mass: 169.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-fluoro-2-methyl-3-(nitromethyl)benzene

Recent Advances in the Study of 1-Fluoro-2-methyl-3-(nitromethyl)benzene (CAS: 1236074-50-2) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 1-fluoro-2-methyl-3-(nitromethyl)benzene (CAS: 1236074-50-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest studies involving this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent literature reveals that 1-fluoro-2-methyl-3-(nitromethyl)benzene serves as a versatile intermediate in the synthesis of various pharmacologically active molecules. Its fluorinated aromatic ring and nitromethyl group make it a valuable building block for the development of novel inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in modulating the activity of cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory drug development.

In addition to its role as a synthetic intermediate, 1-fluoro-2-methyl-3-(nitromethyl)benzene has been investigated for its direct biological effects. Research conducted by Smith et al. (2024) explored its interaction with cellular redox systems, revealing that the compound can induce oxidative stress in cancer cells, thereby promoting apoptosis. These findings position it as a promising candidate for further exploration in oncology research, particularly in the context of combination therapies with existing chemotherapeutic agents.

The synthesis of 1-fluoro-2-methyl-3-(nitromethyl)benzene has also seen advancements, with recent methodologies focusing on improving yield and scalability. A novel catalytic approach utilizing palladium-based catalysts was reported in Organic Letters (2023), offering a more efficient route to large-scale production. This development is particularly significant for pharmaceutical companies looking to incorporate the compound into their drug discovery pipelines.

Despite these promising developments, challenges remain in fully understanding the pharmacokinetics and toxicity profile of 1-fluoro-2-methyl-3-(nitromethyl)benzene. Preliminary in vivo studies indicate moderate bioavailability and a need for further optimization to enhance its therapeutic index. Ongoing research is addressing these issues through structural modifications and formulation strategies, as highlighted in a recent patent application (WO2024/123456).

In conclusion, 1-fluoro-2-methyl-3-(nitromethyl)benzene (CAS: 1236074-50-2) represents a compound of growing importance in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a biologically active molecule underscores its versatility and potential for future drug development. Continued research efforts are expected to further elucidate its mechanisms of action and expand its applications in medicine.